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Compound of Interest |

Ethyl 2-
Compound Name: (triphenylphosphoranylidene)propi

onate

Cat. No.: B044744

\ J

This technical guide provides a comprehensive overview of Ethyl 2-
(triphenylphosphoranylidene)propionate, a crucial reagent in synthetic organic chemistry. It
Is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This document outlines the compound's key physicochemical properties,
provides a detailed experimental protocol for its synthesis, and illustrates its role in the Wittig
reaction.

Physicochemical Properties and Identification

Ethyl 2-(triphenylphosphoranylidene)propionate, also known as
(Carbethoxyethylidene)triphenylphosphorane, is a stable ylide widely used in the Wittig
reaction to convert aldehydes and ketones into a,3-unsaturated esters.
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Property Value References

Molecular Formula C23H2302P [1112113114]

Molecular Weight 362.40 g/mol [11[2][41[5]

CAS Number 5717-37-3 [1][21[6]

Appearance Pale yellow to yellow solid [61[7]

Melting Point 158-162 °C [51[7118]

Purity > 97.0% (HPLC) [61[7]
Soluble in organic solvents like

Solubility dichloromethane, THF, and [819]

toluene.

Storage Conditions

Store at 0-8 °C, under an inert
atmosphere, and away from

heat and air.

[11(5]6]1[7]

Experimental Protocols

Synthesis of Ethyl 2-(triphenylphosphoranylidene)propionate

This protocol describes the synthesis of Ethyl 2-(triphenylphosphoranylidene)propionate

from triphenylphosphine and ethyl 2-bromopropanoate.[8]

Materials:

Triphenylphosphine (52.46 g, 200.0 mmol)

Ethyl 2-bromopropanoate (26.03 mL, 200.0 mmol)

Ethyl acetate (130 mL)

Dichloromethane (600 mL)

Aqueous sodium hydroxide solution (2 M, 200 mL)
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e Brine

e Anhydrous Na2S0O4

e 500-mL one-necked, round-bottomed flask

o Egg-shaped magnetic stirring bar

o Reflux condenser

e Bichner funnel

e 1-L separatory funnel

Rotary evaporator
Procedure:
e Salt Formation:

o A500-mL, one-necked, round-bottomed flask equipped with a magnetic stirring bar is
charged with triphenylphosphine (52.46 g, 200.0 mmol), ethyl acetate (130 mL), and ethyl
2-bromopropanoate (26.03 mL, 200.0 mmol).[8]

o Areflux condenser is attached to the flask, and the solution is heated under reflux at an oll
bath temperature of 75-80 °C under an argon atmosphere for 24 hours.[8]

o The resulting white precipitate is collected by suction filtration on a Bichner funnel and
washed with ethyl acetate (100 mL).[8]

¢ Ylide Formation:

o The collected salt is dissolved in dichloromethane (500 mL) and transferred to a 1-L
separatory funnel.[8]

o Agueous sodium hydroxide solution (2 M, 200 mL) is added, and the mixture is shaken
vigorously.[8]
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o The organic and aqueous layers are separated. The aqueous phase is extracted with an
additional 100 mL of dichloromethane.[8]

o The combined organic phases are washed with brine, dried over anhydrous Na2S0O4,
filtered, and concentrated at 30 °C using a rotary evaporator.[8]

o The resulting product is dried under a vacuum to yield Ethyl 2-
(triphenylphosphoranylidene)propionate as a light-yellow solid.[8]

Reaction Mechanism and Workflow
The Wittig Reaction
Ethyl 2-(triphenylphosphoranylidene)propionate is a key reagent in the Wittig reaction, a

widely used method for forming carbon-carbon double bonds.[9] This reaction is fundamental in
the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.[7]
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Caption: Workflow of the Wittig reaction using Ethyl 2-
(triphenylphosphoranylidene)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.5717-37-3|Ethyl 2-(triphenylphosphoranylidene)propanoate|BLD Pharm [bldpharm.com]
o 2. Ethyl 2-(triphenylphosphoranylidene)propionate | SIELC Technologies [sielc.com]
e 3. GSRS [precision.fda.gov]

e 4. Ethyl 2-(triphenylphosphoranylidene)propionate|5717-37-3-Shanghai Witofly Chemical
Co.,Ltd [witofly.com]

o 5. ZERBETNZE=FER 94% | Sigma-Aldrich [sigmaaldrich.com]

e 6. labproinc.com [labproinc.com]

e 7. chemimpex.com [chemimpex.com]

o 8. Ethyl 2-(triphenylphosphoranylidene)propionate | 5717-37-3 [chemicalbook.com]

e 9. Ethyl 2-(Triphenylphosphoranylidene) propionate Exporter | Ethyl 2-
(Triphenylphosphoranylidene) propionate Exporting Company | Ethyl 2-
(Triphenylphosphoranylidene) propionate International Distributor [multichemexports.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-
(triphenylphosphoranylidene)propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044744#ethyl-2-triphenylphosphoranylidene-
propionate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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